Cas no 2034521-47-4 (2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034521-47-4
• MF: C₁₉H₁₇N₅O₂
• MW: 347.370583295822
• CID: 5338871
• Update Time: 2025-05-25

2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[d]isoxazol-3-yl)-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)acetamide
• 2-(1,2-benzoxazol-3-yl)-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]acetamide
• 2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C19H17N5O2/c1-24-12-14(11-22-24)16-8-13(6-7-20-16)10-21-19(25)9-17-15-4-2-3-5-18(15)26-23-17/h2-8,11-12H,9-10H2,1H3,(H,21,25)
• InChI Key： HLOUWFXXQUMMAO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(NCC2C=CN=C(C3C=NN(C)C=3)C=2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• XLogP3: 1.4
• Topological Polar Surface Area: 85.8

Additional information on 2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide

2-(1,2-Benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide: A Comprehensive Overview

The compound 2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide, identified by the CAS number 2034521-47-4, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound is characterized by its complex structure, which incorporates a benzoxazole ring system, a pyridine moiety, and an acetamide group. The integration of these functional groups provides the molecule with unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds like benzoxazoles and pyridines in drug discovery. The benzoxazole ring, a fused benzene and oxazole structure, is known for its ability to act as a bioisostere in various drug molecules. Similarly, the pyridine ring contributes to the molecule's stability and ability to form hydrogen bonds, which are crucial for pharmacological interactions. The acetamide group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for therapeutic applications.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. Recent research has demonstrated that 2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}acetamide exhibits potent inhibitory activity against several kinases, including those involved in oncogenic signaling pathways. This makes it a valuable lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, this compound has also shown potential in modulating other key biological targets. For instance, studies have indicated that it may act as an antagonist of certain G-protein coupled receptors (GPCRs), which are involved in various physiological processes. The ability to modulate multiple targets suggests that this compound could have broad applications in treating diverse diseases.

The synthesis of 2-(1,2-benzoxazol-3-yl)-N-{[2-(1-methyl-1H-pyrazol-4-y)pyridin